Cas no 956613-25-5 (2-(benzylsulfanyl)-5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-1,3,4-oxadiazole)

• Product Name: 2-(benzylsulfanyl)-5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-1,3,4-oxadiazole
• CAS No: 956613-25-5
• MF: C₂₂H₁₇N₅OS
• MW: 399.468282461166
• CID: 6781846
• PubChem ID: 3517976
• Update Time: 2025-10-23

2-(benzylsulfanyl)-5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 956613-25-5
• MCULE-5481762318
• 2-(benzylsulfanyl)-5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-1,3,4-oxadiazole
• 2-benzylsulfanyl-5-(1-phenyl-5-pyrrol-1-ylpyrazol-4-yl)-1,3,4-oxadiazole
• AKOS005081105
• 12P-308S

• Inchi： 1S/C22H17N5OS/c1-3-9-17(10-4-1)16-29-22-25-24-20(28-22)19-15-23-27(18-11-5-2-6-12-18)21(19)26-13-7-8-14-26/h1-15H,16H2
• InChI Key： UNQVVDKKXFIOEJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NN=C(C2C=NN(C3C=CC=CC=3)C=2N2C=CC=C2)O1

Computed Properties

• Exact Mass: 399.11538136g/mol
• Monoisotopic Mass: 399.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 87Ų

Additional information on 2-(benzylsulfanyl)-5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-1,3,4-oxadiazole

Comprehensive Overview of 2-(benzylsulfanyl)-5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-1,3,4-oxadiazole (CAS No. 956613-25-5)

The compound 2-(benzylsulfanyl)-5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-1,3,4-oxadiazole (CAS No. 956613-25-5) is a heterocyclic molecule with a unique structural framework, combining oxadiazole, pyrazole, and pyrrole moieties. This intricate architecture makes it a subject of significant interest in pharmaceutical and materials science research. Its benzylsulfanyl and phenyl substituents further enhance its potential for diverse applications, ranging from drug discovery to organic electronics.

In recent years, the demand for heterocyclic compounds like 2-(benzylsulfanyl)-5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-1,3,4-oxadiazole has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on combating antibiotic resistance. The compound's oxadiazole core is known for its bioisosteric properties, often mimicking carboxylic acids or esters, which is a hot topic in drug design optimization.

From a synthetic perspective, the incorporation of a 1H-pyrrol-1-yl group into the pyrazole ring introduces steric and electronic effects that can modulate reactivity. This feature is highly relevant in catalysis and materials science, where fine-tuning molecular properties is critical. The compound's sulfanyl linker also offers opportunities for further functionalization, a key consideration in click chemistry and bioconjugation strategies.

In the context of organic electronics, 2-(benzylsulfanyl)-5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-1,3,4-oxadiazole exhibits promising photophysical properties. Its extended π-conjugation system, facilitated by the phenyl and pyrrole units, could be exploited in OLEDs or solar cells. This aligns with the global push for sustainable energy solutions, a frequently searched topic in scientific and industrial circles.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying its purity and structure, which is crucial given the rising emphasis on reproducibility in chemical research. The compound's CAS No. 956613-25-5 serves as a unique identifier, ensuring accurate tracking in regulatory and commercial databases.

As the scientific community continues to explore multifunctional heterocycles, 2-(benzylsulfanyl)-5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-1,3,4-oxadiazole stands out as a compelling case study. Its structural complexity and potential applications resonate with current trends in precision medicine and green chemistry, making it a valuable subject for further investigation and development.